5-(1-adamantyl)-4-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

• IUPAC Name: 3-(1-adamantyl)-4-(4-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C19H23N3OS/c1-23-16-4-2-15(3-5-16)22-17(20-21-18(22)24)19-9-12-6-13(10-19)8-14(7-12)11-19/h2-5,12-14H,6-11H2,1H3,(H,21,24)
• InChI Key: YDRVDKPCLGEAEG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NNC2=S)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C19H23N3OS
• Molecular Weight: 341.5 g/mol

Description

The compound you mentioned is a triazole derivative. Triazoles are a class of five-membered ring compounds containing three nitrogen atoms. They are known for their diverse range of biological activities and are used in various fields such as medicinal chemistry, agriculture, and material science.

Molecular Structure Analysis

The molecular structure of this compound would include an adamantyl group, a methoxyphenyl group, and a triazole-thione group. Adamantyl is a bulky, three-dimensional structure that can enhance the lipophilicity and bioavailability of a compound. Methoxyphenyl is a common functional group in medicinal chemistry known for its bioactive properties. The triazole-thione group could potentially contribute to the compound’s reactivity and biological activity.

Chemical Reactions Analysis

The chemical reactions of this compound would likely depend on its functional groups. For example, the triazole ring might undergo reactions typical of heterocycles, while the thione group could potentially be involved in redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the adamantyl group could increase the compound’s lipophilicity and stability, while the methoxyphenyl and triazole-thione groups could impact its polarity and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many triazole derivatives exhibit antimicrobial, antifungal, or anticancer activities.

Future Directions

Triazole derivatives are a promising area of research in medicinal chemistry due to their diverse biological activities. Future studies could explore the potential applications of this compound in various fields, such as drug development or material science.